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Compound of Interest

Compound Name: Calcium perchlorate tetrahydrate

Cat. No.: B1144368

This guide provides essential safety, handling, and disposal protocols for Calcium perchlorate
tetrahydrate, tailored for research and drug development professionals. Adherence to these
procedures is critical due to the compound's hazardous properties.

Calcium perchlorate tetrahydrate (Ca(ClOa4)2-:4H20) is a powerful oxidizing agent that can
intensify fires and may cause explosions if heated or brought into contact with combustible
materials.[1][2][3] It is also a skin, eye, and respiratory irritant.[1][4][5]

Hazard Summary

The primary hazards associated with Calcium perchlorate tetrahydrate are categorized by
the Globally Harmonized System (GHS).[1]
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Oxidizing solids ) H272: May intensify
Flame over circle Danger i .

(Category 2) fire; oxidizer.[1][4]

Skin irritation ) H315: Causes skin
Exclamation mark Danger S

(Category 2) irritation.[1][4]

Eye irritation ] H319: Causes serious
Exclamation mark Danger S

(Category 2A) eye irritation.[1][4]

Specific target organ

o i H335: May cause

toxicity — Single ) ) o

Exclamation mark Danger respiratory irritation.[1]

exposure (Category

3), Respiratory system

[4]16]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this chemical to minimize exposure

risk.[2]
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Protection Type

Minimum Requirement

Specifications & Best
Practices

Eye/Face Protection

Chemical safety goggles

Use equipment tested and
approved under government
standards such as NIOSH
(US) or EN 166 (EU).[1] A face
shield is recommended where

splashing is possible.[7]

Skin Protection

Impervious gloves, Lab coat

Handle with impervious gloves
(e.g., nitrile).[1] Wear a lab
coat and other protective
clothing to prevent skin
contact.[2][8] For larger
guantities, a chemically

resistant apron is advised.[7]

Respiratory Protection

Work in a well-ventilated area

All work should be conducted
in a certified chemical fume
hood to avoid breathing dust.
[1][4][8] If ventilation is
inadequate, a NIOSH/MSHA-
approved respirator with a

particulate filter is necessary.

[8]

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is mandatory for safety.

Experimental Protocol: Step-by-Step Handling

e Preparation and Engineering Controls:

o Before work begins, ensure an eyewash station and safety shower are readily accessible.

[2](8]

o Verify that the chemical fume hood is functioning correctly.
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o Remove all combustible and flammable materials (e.g., paper, wood, oils, organic
solvents) from the work area.[2][8]

o Keep the container tightly closed until use.[1]

e Handling the Chemical:

[e]

Use only in a well-ventilated area, preferably a chemical fume hood.[1][4]

o

Avoid generating dust.[1] If weighing the solid, do so carefully on a tared container within
the fume hood.

o

Keep away from heat, sparks, open flames, and hot surfaces.[2][4]

[¢]

Wash hands and face thoroughly after handling.[1]

[e]

Do not eat, drink, or smoke in the laboratory.[2][4]

o Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][2][8]
o The substance is hygroscopic (absorbs moisture from the air).[1]

o Store locked up and away from clothing, combustible materials, strong acids, and reducing
agents.[1][8]

Emergency Procedures

Spill Response In the event of a spill, follow these steps:

o Evacuate all personnel not wearing protective equipment from the area.[2]
» Eliminate all sources of ignition.[2]

e Ensure the area is well-ventilated.[1]

o Wearing full PPE, collect the spilled material using dry, non-sparking tools.[2][8] Avoid
creating dust.[1]
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e Place the collected material into a suitable, labeled, and closed container for disposal.[2][8]
e Do not allow the product to enter drains.[1]
o Thoroughly wash the spill area after the material has been collected.[2]

First Aid Measures

Exposure Route First Aid Instructions

Move the person to fresh air and keep them
Inhalation comfortable for breathing. If feeling unwell, call a
POISON CENTER or doctor.[1][4]

Immediately take off all contaminated clothing
i and wash it before reuse.[1][4] Wash skin with
Skin Contact S
plenty of soap and water.[1] If skin irritation

occurs, seek medical advice.[4]

Rinse cautiously with water for several minutes.

[1][4] If present and easy to do, remove contact
Eye Contact ] o o

lenses.[1] Continue rinsing. If eye irritation

persists, get immediate medical attention.[4]

Call a physician or poison control center
Ingestion immediately.[8] Make the victim drink water (two
glasses at most).[1] Do NOT induce vomiting.[8]

Disposal Plan

» Dispose of waste and contaminated materials in a designated, sealed container.[1]

o All waste must be handled as hazardous and disposed of through an approved waste
disposal plant.[1][8]

|t may be necessary to contact your state's Department of Environmental Protection (DEP)
or the regional EPA office for specific disposal recommendations.[2]

Workflow for Handling Calcium Perchlorate Tetrahydrate
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Caption: Logical workflow for the safe handling of Calcium perchlorate tetrahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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